1-(3-chloro-4-methylphenyl)-5-(3,5-dimethylphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione

• IUPAC Name: 3-(3-chloro-4-methylphenyl)-5-(3,5-dimethylphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• InChI: InChI=1S/C19H17ClN4O2/c1-10-6-11(2)8-14(7-10)23-18(25)16-17(19(23)26)24(22-21-16)13-5-4-12(3)15(20)9-13/h4-9,16-17H,1-3H3
• InChI Key: YNEGTWITNLBRJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3C(C(=O)N(C3=O)C4=CC(=CC(=C4)C)C)N=N2)Cl
• Molecular Formula: C19H17ClN4O2
• Molecular Weight: 368.8 g/mol

Description

1-(3-chloro-4-methylphenyl)-5-(3,5-dimethylphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione is a useful research compound. Its molecular formula is C19H17ClN4O2 and its molecular weight is 368.82. The purity is usually 95%.
BenchChem offers high-quality 1-(3-chloro-4-methylphenyl)-5-(3,5-dimethylphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-chloro-4-methylphenyl)-5-(3,5-dimethylphenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Behavior

• Oxidation Products and Synthetic Routes : Research highlights the chemical behavior of related dihydro-1,2,4-triazin-6(1H)-ones upon oxidation, leading to the synthesis of triazole derivatives. The exploration of oxidation products and rearrangements offers insights into synthetic pathways that may apply to the compound (Collins et al., 1999).
• Novel Reagents for Oxidation : The use of triazole derivatives as effective oxidizing agents for specific chemical transformations showcases their utility in synthetic chemistry. This aspect of research underscores the potential applications of similar compounds in facilitating or improving chemical reactions (Zolfigol et al., 2006).

Biological Applications

• Antifungal and Antiprotozoal Activity : The investigation of triazole compounds for their antifungal and antiprotozoal activities highlights the potential of similar compounds in medicinal chemistry and pharmaceutical research. Such studies are crucial for the development of new therapeutic agents (Volkova et al., 2020); (Dürüst et al., 2012).